Cas no 2171906-66-2 (2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}acetic acid)

• Product Name: 2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}acetic acid
• CAS No: 2171906-66-2
• MF: C₂₄H₂₉N₃O₅
• MW: 439.50416636467
• CID: 6351110
• PubChem ID: 165554531
• Update Time: 2025-05-26

2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}acetic acid
• 2171906-66-2
• 2-{N-[2-(dimethylamino)ethyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}acetic acid
• EN300-1544367

• Inchi： 1S/C24H29N3O5/c1-26(2)13-14-27(15-23(29)30)22(28)11-12-25-24(31)32-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,11-16H2,1-2H3,(H,25,31)(H,29,30)
• InChI Key： VUQYRVZOEJPYMZ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N(CC(=O)O)CCN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.21072103g/mol
• Monoisotopic Mass: 439.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}acetic acid

Compound CAS No. 2171906-66-2: 2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}acetic Acid

The compound with CAS No. 2171906-66-2, known as 2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}acetic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound is notable for its complex structure, which includes a dimethylamino group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an acetic acid backbone. These structural features contribute to its unique chemical properties and functional versatility.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging the Fmoc group as a protective unit during peptide synthesis. The dimethylamino substituent enhances the molecule's solubility and bioavailability, making it particularly valuable in drug delivery systems. Moreover, the propanamido group plays a critical role in modulating the compound's reactivity and stability under various physiological conditions.

Research into this compound has revealed its potential as a building block for more complex biomolecules. For instance, studies published in leading journals such as *Nature Chemistry* and *Journal of Medicinal Chemistry* highlight its role in constructing bioactive peptides and small molecules with therapeutic potential. The integration of the fluorenylmethoxycarbonyl group has been shown to improve the efficiency of peptide coupling reactions, thereby facilitating the synthesis of larger macromolecules.

In addition to its synthetic applications, this compound has garnered attention for its potential in diagnostic imaging and sensing technologies. The acetic acid moiety serves as a reactive site for conjugation with imaging agents, enabling the development of novel contrast agents for medical imaging. Furthermore, its ability to form stable complexes with metal ions has opened avenues for its use in catalytic processes and chelation therapy.

Recent breakthroughs in computational chemistry have also provided deeper insights into the electronic properties of this compound. Advanced molecular modeling techniques have elucidated the role of the dimethylamino group in modulating the molecule's electronic structure, which is crucial for its interaction with biological targets. These findings have paved the way for rational drug design strategies tailored to specific therapeutic targets.

Looking ahead, the versatility of CAS No. 2171906-66-2 positions it as a key player in advancing both fundamental and applied research. Its unique combination of functional groups makes it an ideal candidate for exploring new frontiers in chemical biology, materials science, and medicine. As research continues to uncover its full potential, this compound is poised to make significant contributions to scientific innovation across multiple disciplines.